Cas no 895132-31-7 (1-Boc-4-Cyano-4-(Cyclopropylmethyl)-Piperidine)

1-Boc-4-Cyano-4-(Cyclopropylmethyl)-Piperidine is a versatile intermediate in organic synthesis, particularly valuable for the preparation of pharmacologically active compounds. The Boc (tert-butoxycarbonyl) group provides excellent protection for the piperidine nitrogen, enabling selective functionalization under mild conditions. The cyano and cyclopropylmethyl substituents at the 4-position enhance its utility in constructing complex heterocyclic frameworks, often found in drug discovery. This compound exhibits high stability and compatibility with a range of reaction conditions, making it a reliable building block for medicinal chemistry applications. Its well-defined structure and purity ensure consistent performance in multi-step synthetic routes, particularly in the development of CNS-targeting and antiviral agents.

1-Boc-4-Cyano-4-(Cyclopropylmethyl)-Piperidine structure

895132-31-7 structure

Product Name:1-Boc-4-Cyano-4-(Cyclopropylmethyl)-Piperidine

CAS No:895132-31-7

MF:C₁₅H₂₄N₂O₂

MW:264.363264083862

MDL:MFCD11849800

CID:1942321

Update Time:2025-06-23

1-Boc-4-Cyano-4-(Cyclopropylmethyl)-Piperidine Chemical and Physical Properties

Names and Identifiers

- 1-Boc-4-Cyano-4-(Cyclopropylmethyl)-Piperidine
- 1,1-Dimethylethyl 4-cyano-4-(cyclopropylmethyl)-1-piperidinecarboxylate (ACI)
- tert-Butyl 4-cyano-4-(cyclopropylmethyl)piperidine-1-carboxylate
- MDL： MFCD11849800
- Inchi： 1S/C15H24N2O2/c1-14(2,3)19-13(18)17-8-6-15(11-16,7-9-17)10-12-4-5-12/h12H,4-10H2,1-3H3
- InChI Key： ILNVEWHRASLBNI-UHFFFAOYSA-N
- SMILES： N#CC1(CCN(C(OC(C)(C)C)=O)CC1)CC1CC1

1-Boc-4-Cyano-4-(Cyclopropylmethyl)-Piperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC12943-5g	tert-butyl 4-cyano-4-(cyclopropylmethyl)piperidine-1-carboxylate	895132-31-7	95%	5g	$1275	2023-09-07
Chemenu	CM131507-1g	tert-butyl 4-cyano-4-(cyclopropylmethyl)piperidine-1-carboxylate	895132-31-7	95+%	1g	$309	2021-08-05
Chemenu	CM131507-5g	tert-butyl 4-cyano-4-(cyclopropylmethyl)piperidine-1-carboxylate	895132-31-7	95+%	5g	$926	2021-08-05
Chemenu	CM131507-1g	tert-butyl 4-cyano-4-(cyclopropylmethyl)piperidine-1-carboxylate	895132-31-7	95%+	1g	$365	2023-03-07
Apollo Scientific	OR451121-1g	1-Boc-4-cyano-4-(cyclopropylmethyl)-piperidine	895132-31-7		1g	£900.00	2023-09-02
Advanced ChemBlocks	P35316-250MG	1-Boc-4-cyano-4-(cyclopropylmethyl)-piperidine	895132-31-7	95%	250MG	$190	2023-09-15
Advanced ChemBlocks	P35316-1G	1-Boc-4-cyano-4-(cyclopropylmethyl)-piperidine	895132-31-7	95%	1G	$480	2023-09-15
Advanced ChemBlocks	P35316-5G	1-Boc-4-cyano-4-(cyclopropylmethyl)-piperidine	895132-31-7	95%	5G	$1,630	2023-09-15
1PlusChem	1P00H4UV-250mg	1-BOC-4-CYANO-4-(CYCLOPROPYLMETHYL)-PIPERIDINE	895132-31-7	97%	250mg	$143.00	2024-04-20
1PlusChem	1P00H4UV-500mg	1-BOC-4-CYANO-4-(CYCLOPROPYLMETHYL)-PIPERIDINE	895132-31-7	97%	500mg	$216.00	2024-04-20

1-Boc-4-Cyano-4-(Cyclopropylmethyl)-Piperidine Production Method

Production Method 1

91419-52-2

7051-34-5

895132-31-7

Reaction Conditions

1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; cooled; 40 °C; 2 h, 40 °C

Reference

: Design, synthesis and in vitro activity of quinazolone glycine transporter-1 inhibitors

Jiang, Neng; Jiang, Jian-qin; Shen, Jian-hua, Zhongguo Yaoke Daxue Xuebao, 2012, 43(3), 199-203

Production Method 2

91419-52-2

7051-34-5

895132-31-7

Reaction Conditions

1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 25 °C
1.2 -

Reference

: Discovery of GlyT1 inhibitors with improved pharmacokinetic properties

Wolkenberg, Scott E.; Zhao, Zhijian; Wisnoski, David D.; Leister, William H.; O'Brien, Julie; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(5), 1492-1495